Cas no 54261-07-3 (1-(2-Bromobutanoyl)piperidine)

1-(2-Bromobutanoyl)piperidine structure
1-(2-Bromobutanoyl)piperidine structure
Product Name:1-(2-Bromobutanoyl)piperidine
CAS No:54261-07-3
MF:C9H16BrNO
MW:234.133441925049
CID:1079422
PubChem ID:13036622
Update Time:2025-04-20

1-(2-Bromobutanoyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromobutanoyl)piperidine
    • CS-0327027
    • ALBB-007131
    • 2-bromo-1-piperidin-1-ylbutan-1-one
    • MFCD03030381
    • SCHEMBL15364713
    • 54261-07-3
    • AKOS000264948
    • AKOS016345487
    • LS-02604
    • 2-bromo-1-(piperidin-1-yl)butan-1-one
    • STK504318
    • DVMIWCRMTVHZHT-UHFFFAOYSA-N
    • MDL: MFCD03030381
    • Inchi: 1S/C9H16BrNO/c1-2-8(10)9(12)11-6-4-3-5-7-11/h8H,2-7H2,1H3
    • InChI Key: DVMIWCRMTVHZHT-UHFFFAOYSA-N
    • SMILES: BrC(CC)C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 233.04153g/mol
  • Monoisotopic Mass: 233.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 306.4±25.0 °C at 760 mmHg
  • Flash Point: 139.1±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Bromobutanoyl)piperidine Security Information

1-(2-Bromobutanoyl)piperidine Pricemore >>

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